Cas no 1219964-26-7 (3-{2-(5-Chloro1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride)

• Product Name: 3-{2-(5-Chloro1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride
• CAS No: 1219964-26-7
• MF: C₁₉H₂₃Cl₂NO
• MW: 352.298023462296
• CID: 4687293
• Update Time: 2025-06-08

3-{2-(5-Chloro1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(5-Chloro[1,1'-biphenyl]-2-yl)oxy]-ethyl}piperidine hydrochloride
• 3-(2-((5-Chloro-[1,1'-biphenyl]-2-yl)oxy)ethyl)piperidine hydrochloride
• 3-[2-(4-chloro-2-phenylphenoxy)ethyl]piperidine hydrochloride
• 3-{2-[(5-chloro[1,1-biphenyl]-2-yl)oxy]-ethyl}piperidine hydrochloride
• 3-{2-(5-Chloro1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride

• Inchi： 1S/C19H22ClNO.ClH/c20-17-8-9-19(18(13-17)16-6-2-1-3-7-16)22-12-10-15-5-4-11-21-14-15;/h1-3,6-9,13,15,21H,4-5,10-12,14H2;1H
• InChI Key： GLGIIZHNHOJZTO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1C=CC=CC=1)OCCC1CNCCC1.Cl

Computed Properties

• Exact Mass: 351.116
• Monoisotopic Mass: 351.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 3-{2-(5-Chloro1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride

3-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine Hydrochloride: A Comprehensive Overview

3-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride (CAS No. 1219964-26-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number or its systematic name, is a derivative of piperidine and features a unique biphenyl moiety. The presence of the chloro substituent and the ethoxy linkage imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride is characterized by a piperidine ring connected to a biphenyl group through an ethoxy linker. The chloro substituent on the biphenyl ring adds to the compound's lipophilicity and influences its binding affinity to specific receptors. This structural feature is crucial for its potential therapeutic applications, particularly in the modulation of neurotransmitter systems.

Recent studies have explored the pharmacological properties of 3-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride, highlighting its potential as a ligand for various receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits high affinity for serotonin (5-HT) receptors, particularly the 5-HT₇ subtype. This binding profile suggests its potential use in the treatment of neurological disorders such as depression and anxiety.

In addition to its interaction with serotonin receptors, 3-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride has also been investigated for its effects on other neurotransmitter systems. Studies have demonstrated that it can modulate dopamine and norepinephrine receptors, which are key players in mood regulation and cognitive function. These findings underscore the compound's multifaceted pharmacological profile and its potential as a broad-spectrum therapeutic agent.

The synthesis of 3-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride involves several steps, including the formation of the biphenyl moiety, introduction of the chloro substituent, and coupling with the piperidine ring. Advanced synthetic techniques and catalysts have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic properties. These trials are crucial for understanding how the compound behaves in human subjects and for identifying any potential side effects or contraindications.

Beyond its therapeutic applications, 3-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride has also found use in basic research as a tool compound. Its ability to selectively bind to specific receptors makes it an invaluable tool for studying receptor function and signaling pathways. Researchers are using this compound to gain insights into the molecular mechanisms underlying various neurological disorders.

In conclusion, 3-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride (CAS No. 1219964-26-7) is a promising compound with a diverse range of potential applications in both therapeutic and research settings. Its unique chemical structure and pharmacological properties make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of neurological disorders.